2-[4-(acetylamino)-1H-indol-1-yl]-N-(tetrahydro-2-furanylmethyl)acetamide

Specification

• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol
• IUPAC Name: 2-(4-acetamidoindol-1-yl)-N-(oxolan-2-ylmethyl)acetamide
• Standard InChI: InChI=1S/C17H21N3O3/c1-12(21)19-15-5-2-6-16-14(15)7-8-20(16)11-17(22)18-10-13-4-3-9-23-13/h2,5-8,13H,3-4,9-11H2,1H3,(H,18,22)(H,19,21)
• Standard InChI Key: ASIGVIGRPISTTP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C2C=CN(C2=CC=C1)CC(=O)NCC3CCCO3

Introduction

2-[4-(acetylamino)-1H-indol-1-yl]-N-(tetrahydro-2-furanylmethyl)acetamide is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by the presence of an indole ring, an acetylamino group, and a tetrahydrofuran moiety, which together contribute to its pharmacological properties.

Synthesis

The synthesis of 2-[4-(acetylamino)-1H-indol-1-yl]-N-(tetrahydro-2-furanylmethyl)acetamide typically involves several key steps, including the formation of the indole core and the attachment of the acetylamino and tetrahydrofuran moieties. These reactions require careful control of conditions such as temperature, pH, and reaction time to ensure high yields and purity of the final product. Analytical techniques like High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are commonly employed to monitor the progress and confirm the structure of intermediates and final products.

Biological Activity and Potential Applications

Compounds with similar structures to 2-[4-(acetylamino)-1H-indol-1-yl]-N-(tetrahydro-2-furanylmethyl)acetamide often exhibit significant biological activities, including anticancer and antimicrobial properties. The mechanism of action for such compounds typically involves interaction with biological targets such as enzymes or receptors. Studies using computational docking simulations may provide insights into binding affinities and potential interactions with target proteins.

Potential Therapeutic Applications

The potential applications of 2-[4-(acetylamino)-1H-indol-1-yl]-N-(tetrahydro-2-furanylmethyl)acetamide include:

• Anticancer Agents: Indole derivatives have been explored for their anticancer properties due to their ability to interact with cellular targets involved in cancer progression.

• Antimicrobial Agents: The compound's structural features suggest potential antimicrobial activity, which could be beneficial in developing new drugs against infectious diseases.

• Neuroprotective Agents: Some indole derivatives have shown neuroprotective effects, making them candidates for treating neurological disorders.

Spectroscopic Analysis

The structure of 2-[4-(acetylamino)-1H-indol-1-yl]-N-(tetrahydro-2-furanylmethyl)acetamide can be elucidated using spectral data obtained from NMR and mass spectrometry. These techniques provide crucial information about the molecular structure and purity of the compound.

In Vitro Studies

In vitro studies are essential for evaluating the biological activity of 2-[4-(acetylamino)-1H-indol-1-yl]-N-(tetrahydro-2-furanylmethyl)acetamide. These studies typically involve assessing the compound's ability to inhibit cell growth or interact with specific biological targets.

Computational Studies

Computational docking simulations can be used to predict the binding affinity of 2-[4-(acetylamino)-1H-indol-1-yl]-N-(tetrahydro-2-furanylmethyl)acetamide with potential biological targets. This approach helps in understanding the compound's mechanism of action and identifying potential therapeutic applications.